Cas no 26595-79-9 (4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer)

4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer structure
26595-79-9 structure
Product Name:4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer
CAS No:26595-79-9
MF:C8H10Br2O4
MW:329.970601558685
CID:282397
Update Time:2023-08-03

4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2R,4R,5R)-rel-
    • 4,5-Dibromocyclohexane-1,2-dicarboxylic acid, stereoisomer
    • Inchi: 1S/C8H10Br2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h3-6H,1-2H2,(H,11,12)(H,13,14)/t3-,4-,5-,6-/m1/s1
    • InChI Key: XXADRWGJEKUZPR-KVTDHHQDSA-N
    • SMILES: Br[C@H]1[C@@H](C[C@@H](C(=O)O)[C@H](C(=O)O)C1)Br

Computed Properties

  • Exact Mass: 329.893
  • Monoisotopic Mass: 327.895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.